1-(2-carboxyethyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(2-carboxyethyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C7H8N2O4/c10-6(11)1-2-9-4-5(3-8-9)7(12)13/h3-4H,1-2H2,(H,10,11)(H,12,13)
• InChI Key: VHOXGMPTXFOFPC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CCC(=O)O)C(=O)O
• Molecular Formula: C7H8N2O4
• Molecular Weight: 184.15 g/mol
• CAS No.: 1052624-90-4

Description

The compound “1-(2-carboxyethyl)-1H-pyrazole-4-carboxylic acid” is a complex organic molecule. It likely contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The “1H” indicates the presence of a hydrogen atom at the 1-position of the pyrazole ring. The “2-carboxyethyl” and “4-carboxylic acid” groups suggest the presence of carboxylic acid functional groups at the 2- and 4-positions of the ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic chemistry reactions, such as condensation, substitution, or addition reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), or mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which it is used. For example, the carboxylic acid groups could potentially undergo reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined by techniques such as infrared spectroscopy, NMR, and mass spectrometry. These could provide information on its melting point, boiling point, solubility, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions, including the use of personal protective equipment and proper disposal methods.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.